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Compound of Interest

Compound Name: Tigolaner-d4

Cat. No.: B15618861

Essential Safety and Handling Guide for
Tigolaner-d4

This guide provides crucial safety and logistical information for the handling and disposal of
Tigolaner-d4 in a laboratory setting. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure and ensure personal safety when handling
Tigolaner-d4. The following table summarizes the recommended PPE.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15618861?utm_src=pdf-interest
https://www.benchchem.com/product/b15618861?utm_src=pdf-body
https://www.benchchem.com/product/b15618861?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications and Use

Wear single-use nitrile gloves
) o to prevent skin contact. Double
Hand Protection Nitrile Gloves ) ]
gloving may be appropriate for

higher-risk tasks.

Use safety glasses with side
. shields or chemical splash
Eye Protection Safety Glasses/Goggles )
goggles to protect against

accidental splashes.

A face shield should be worn in
) ] conjunction with safety glasses
Face Protection Face Shield ]
or goggles when there is a

significant risk of splashing.

A standard laboratory coat
) should be worn to protect skin
Body Protection Laboratory Coat )
and personal clothing from

contamination.

Handle Tigolaner-d4 in a
) certified chemical fume hood to
Respiratory Fume Hood o )
avoid inhalation of any

potential aerosols or vapors.

Safe Handling and Operational Workflow

Adherence to a standardized workflow is critical for minimizing risks. The following diagram
outlines the procedural steps for safely handling Tigolaner-d4.
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Tigolaner-d4 Safe Handling Workflow
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Experimental Protocols: Step-by-Step Guidance

Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials.

e This veterinary medicinal product does not require any special temperature storage
conditions[1]. Keep the applicator in the aluminium blister in order to protect from
moisture[1].

Preparation for Use:

» Before handling, ensure you have read and understood the available safety information.
» Don all required personal protective equipment as detailed in the table above.

* Prepare your work area within a certified chemical fume hood.

Handling and Use:

Avoid direct skin and eye contact. In case of accidental skin contact, wash the area
immediately with soap and water[1].

« If the product accidentally gets into the eyes, flush them thoroughly with plenty of water[1].
» Do not eat, drink, or smoke in the laboratory area where the compound is being handled.
e Wash hands thoroughly after handling the compound and before leaving the laboratory[1].

e Pregnant women and those intending to conceive should wear gloves to avoid direct contact
with the product, as fetotoxic effects have been described in laboratory animals after
exposure to tigolaner[1][2][3].

Emergency Procedures
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Spills:

» Evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection if necessary.

» Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

» Ventilate the area and decontaminate the spill site.
First Aid:

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists[1].

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention[1].

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and give them a small amount of water to drink. Seek immediate medical attention[1].

 Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.
Seek medical attention.

Disposal Plan

Proper disposal of Tigolaner-d4 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in
] accordance with local, state, and federal
Unused Tigolaner-d4 ] ] ]
regulations. Do not dispose of via wastewater or

household waste[1].

All disposable labware (e.g., pipette tips, tubes)
_ that has come into contact with Tigolaner-d4
Contaminated Labware ) )
should be collected in a designated hazardous

waste container.

Used gloves, lab coats, and other disposable
Contaminated PPE PPE should be placed in a sealed bag and
disposed of as hazardous waste.

Environmental Precautions:

» Tigolaner may be dangerous for fish and other aquatic organisms[1]. Therefore, the
veterinary medicinal product should not enter water courses[1].

o Utilize take-back schemes for the disposal of any unused product or waste materials
whenever possible[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15618861#personal-protective-equipment-for-
handling-tigolaner-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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